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Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety
concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies,
including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency
(EMA), have established stringent guidelines for the control of these impurities in drug
substances and products.[2][3] N-Nitroso Aripiprazole is a potential nitrosamine impurity of
Aripiprazole, an atypical antipsychotic. This document provides detailed application notes and
protocols for the quality control testing of N-Nitroso Aripiprazole in Aripiprazole drug
substance and drug product.

The analytical methodologies outlined are based on modern hyphenated techniques, primarily
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which provides the
necessary sensitivity and selectivity for detecting and quantifying trace levels of nitrosamine
impurities.[1][4][5] These protocols are intended to serve as a comprehensive guide for
establishing and validating in-house quality control procedures.
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Regulatory Framework and Acceptable Intake Limits

Regulatory agencies require pharmaceutical manufacturers to perform risk assessments to
evaluate the potential for nitrosamine impurities in their products.[2][3][6] If a risk is identified,
confirmatory testing using validated analytical methods is mandatory.[2][7] The FDA has set a
general acceptable intake (Al) limit for most nitrosamines at 26.5 ng/day.[2] For drug products
where multiple nitrosamines may be present, the total intake should not exceed the Al limit of
the most potent impurity.[8] It is crucial to develop analytical methods with a limit of
quantification (LOQ) sufficiently below this limit to ensure patient safety and regulatory
compliance.

Analytical Methodologies

The primary analytical technique for the determination of N-Nitroso Aripiprazole is LC-
MS/MS, which offers high sensitivity and specificity.[1][4][5] Gas Chromatography-Mass
Spectrometry (GC-MS) can also be employed, particularly for more volatile nitrosamines,
though LC-MS/MS is generally more versatile for a broader range of nitrosamine impurities,
including less volatile and thermally labile compounds like N-Nitroso Aripiprazole.[4]

Method Selection: LC-MS/MS

LC-MS/MS is the recommended technique due to its applicability to a wide range of
nitrosamines and its high sensitivity and selectivity.[4] The use of Multiple Reaction Monitoring
(MRM) allows for the selective detection and quantification of the target analyte even in the
presence of complex matrices from the drug product.

Experimental Protocols
Protocol for Determination of N-Nitroso Aripiprazole in
Aripiprazole Drug Substance by LC-MS/MS

Objective: To accurately quantify N-Nitroso Aripiprazole in Aripiprazole Active Pharmaceutical
Ingredient (API).

Instrumentation:
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e High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system

o Tandem Quadrupole Mass Spectrometer
o Electrospray lonization (ESI) or Atmospheric Pressure Chemical lonization (APCI) source

Materials:

N-Nitroso Aripiprazole Reference Standard
 Aripiprazole API

e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

e Formic Acid (LC-MS grade)

o Water (LC-MS grade)

¢ Volumetric flasks and pipettes

e Autosampler vials

Chromatographic Conditions:
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Parameter

Condition

Column

C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 um)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Gradient Elution See Table 1
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5puL
Table 1: Gradient Elution Program
Time (min) % Mobile Phase A % Mobile Phase B
0.0 95 5
1.0 95 5
8.0 10 90
10.0 10 90
10.1 95 5
12.0 95 5
Mass Spectrometer Conditions:
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Parameter

Condition

lonization Mode

Positive Electrospray lonization (ESI+)

Capillary Voltage 3.5kV
Source Temperature 150 °C
Desolvation Temperature 400 °C
Desolvation Gas Flow 800 L/hr
Cone Gas Flow 50 L/hr
Collision Gas Argon
MRM Transitions See Table 2

Table 2: MRM Transitions for N-Nitroso Aripiprazole

Precursor lon Product lon Cone Voltage Collision
Analyte
(m/z) (m/z) (V) Energy (eV)
N-Nitroso
o 477.2 286.1 30 25
Aripiprazole
(Quantifier)
N-Nitroso
o 477.2 175.1 30 35
Aripiprazole
(Qualifier)

Note: These values are illustrative and should be optimized for the specific instrument used.
Sample Preparation:

o Standard Stock Solution (100 pg/mL): Accurately weigh and dissolve 10 mg of N-Nitroso
Aripiprazole reference standard in 100 mL of methanol.
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e Working Standard Solutions: Prepare a series of calibration standards by diluting the stock
solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from
0.1 ng/mL to 100 ng/mL.

o Sample Solution (10 mg/mL of Aripiprazole): Accurately weigh and dissolve 100 mg of
Aripiprazole API in 10 mL of methanol.

Procedure:

Inject the blank (50:50 methanol:water), working standard solutions, and the sample solution
into the LC-MS/MS system.

» Record the peak areas for the MRM transitions of N-Nitroso Aripiprazole.

o Construct a calibration curve by plotting the peak area versus the concentration of the
working standard solutions.

o Determine the concentration of N-Nitroso Aripiprazole in the sample solution from the
calibration curve.

e Calculate the amount of N-Nitroso Aripiprazole in the Aripiprazole API in parts per million
(Ppm).

Protocol for Determination of N-Nitroso Aripiprazole in
Aripiprazole Tablets by LC-MS/MS

Objective: To accurately quantify N-Nitroso Aripiprazole in Aripiprazole finished drug product
(tablets).

Instrumentation and Materials: Same as for the drug substance protocol.

Chromatographic and Mass Spectrometer Conditions: Same as for the drug substance
protocol.

Sample Preparation:
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» Tablet Powder: Weigh and finely crush a representative number of Aripiprazole tablets (e.qg.,
20 tablets) to obtain a homogenous powder.

e Sample Solution (Target concentration of 5 mg/mL of Aripiprazole):

o Accurately weigh a portion of the crushed tablet powder equivalent to 50 mg of
Aripiprazole.

o Transfer to a 10 mL volumetric flask.

o Add approximately 7 mL of methanol and sonicate for 15 minutes.

o Dilute to volume with methanol and mix well.

o Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

o Filter the supernatant through a 0.22 pum syringe filter into an autosampler vial.
Procedure:
» Follow the same procedure as for the drug substance analysis.

o Calculate the amount of N-Nitroso Aripiprazole per tablet based on the sample
concentration and the average tablet weight.

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the
following parameters:

o Specificity: The ability to unequivocally assess the analyte in the presence of components
that may be expected to be present.

o Linearity: The ability to obtain test results that are directly proportional to the concentration of
the analyte.

e Range: The interval between the upper and lower concentrations of the analyte that have
been demonstrated to be determined with a suitable level of precision, accuracy, and
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linearity.
e Accuracy: The closeness of the test results obtained by the method to the true value.

» Precision: The degree of agreement among individual test results when the method is
applied repeatedly to multiple samplings of a homogeneous sample. This includes
repeatability and intermediate precision.

 Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but
not necessarily quantitated as an exact value.

 Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be
guantitatively determined with suitable precision and accuracy. The LOQ should be at or
below the control threshold.

Data Presentation

Table 3: System Suitability Parameters

Parameter Acceptance Criteria
Signal-to-Noise Ratio (at LOQ) >10

Tailing Factor 0.8-15

Theoretical Plates > 2000

RSD of Standard Injections <15%

Table 4: Example Calibration Curve Data
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Concentration

Peak Area (n=3) Mean Peak Area %RSD
(ng/mL)
0.1 152, 158, 155 155 1.9
0.5 780, 795, 788 788 1.0
1.0 1550, 1565, 1540 1552 0.8
5.0 7800, 7850, 7900 7850 0.6
10.0 15600, 15700, 15550 15617 0.5
50.0 78500, 79000, 78800 78767 0.3
157000, 158000,
100.0 157167 0.5

156500

Table 5: Example Recovery Data for Spiked Tablet Placebo

. Theoretical Conc. Measured Conc.
Spike Level % Recovery
(ng/mL) (ng/mL)
LOQ 0.5 0.48 96
100% 5.0 51 102
150% 7.5 7.3 97
Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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